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Compound of Interest

Compound Name: trans-1,2-Dichloroethylene

Cat. No.: B151667

An In-depth Technical Guide to the Physical and Chemical Properties of trans-1,2-
Dichloroethylene

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trans-1,2-dichloroethylene, a chlorinated hydrocarbon with the chemical formula C2HzClz, is
a volatile, colorless liquid with a sweet, chloroform-like odor. It is one of two geometric isomers
of 1,2-dichloroethylene, the other being the cis isomer. The trans configuration, where the
chlorine atoms are on opposite sides of the carbon-carbon double bond, imparts distinct
physical and chemical properties that are crucial for its various industrial and laboratory
applications. This guide provides a comprehensive overview of the physical and chemical
properties of trans-1,2-dichloroethylene, presents quantitative data in structured tables, and
outlines relevant experimental and logical workflows through diagrams.

Physical Properties

Trans-1,2-dichloroethylene is a liquid at room temperature.[1] It is characterized by its
relatively low boiling point and moderate solubility in water.[2] It is, however, highly soluble in
most organic solvents, including alcohols, ethers, and hydrocarbons. The physical properties of
trans-1,2-dichloroethylene are summarized in the table below.

Table 1: Physical Properties of trans-1,2-Dichloroethylene
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Property Value References

Molecular Formula C2H2Cl2 [1]

Molecular Weight 96.94 g/mol [1][3]

Appearance Colorless liquid [4]
Sweet, chloroform-like, slightly

Odor ] [1]
acrid

Melting Point -57 °C t0 -49.44 °C [1][2]I5]

Boiling Point 47 °C to 60 °C [1][2][6]

) 1.257 g/mL to 1.26 g/cm? at
Density [21[31[5]

20-25 °C

Solubility in Water

Moderately soluble; 3,500 -
6,000 mg/L

[1]2]

Vapor Pressure

200 - 331 mmHg at 20-25 °C

[11021[7]

Vapor Density

3.34-3.4 (air=1)

[11(21[7]

Flash Point

2 °Cto 6 °C (closed cup)

[1]14]6]

Refractive Index

n20/D 1.446 - 1.447

[3]

Chemical Properties and Reactivity

The presence of a carbon-carbon double bond and chlorine atoms makes trans-1,2-

dichloroethylene a reactive compound. It is incompatible with strong oxidizing agents and

bases. Contact with solid alkalis or their concentrated solutions can lead to the formation of

chloroacetylene, which is pyrophoric.[7] The compound can also react violently with nitrogen

tetraoxide. It is important to avoid contact with copper and its alloys as it can be corrosive to

metals unless an inhibitor is added.[7]

Trans-1,2-dichloroethylene participates in addition reactions such as hydrogenation and

halogenation. It is also used in cycloaddition reactions and Kumada coupling reactions.[5]

Industrially, it is a byproduct of vinyl chloride production and does not polymerize, unlike its 1,1-

dichloroethylene isomer.[5]
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Table 2: Chemical Properties and Reactivity of trans-1,2-Dichloroethylene

Property Description References
Stable, but may decompose on
Stability exposure to air, moisture, or

light.

Incompatibilities

Oxidizing agents, bases,

copper and its alloys. Reacts
violently with N2O4, KOH, Na,

NaOH.

Reactivity

Participates in addition
reactions (hydrogenation,
halogenation), cycloaddition
reactions, and Kumada

coupling.

[5]

Hazardous Decomposition

When heated to
decomposition, it emits toxic

fumes of hydrogen chloride,

[417]

Products
phosgene, and carbon
monoxide.
Polymerization Does not polymerize. [5]

Experimental Protocols & Workflows
Synthesis of trans-1,2-Dichloroethylene

A common industrial method for the synthesis of 1,2-dichloroethylene is the chlorination of

acetylene. This process typically yields a mixture of cis- and trans-isomers. The separation of

the trans-isomer is then achieved through fractional distillation, taking advantage of the

difference in their boiling points.[8][9]
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Caption: Synthesis and purification of trans-1,2-dichloroethylene.

Logical Relationship of Properties

The molecular structure of trans-1,2-dichloroethylene directly influences its physical and

chemical properties. The trans-configuration of the chlorine atoms leads to a non-polar

molecule, which in turn affects its boiling point, solubility, and reactivity compared to its cis-

isomer.
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Caption: Influence of molecular structure on key properties.

Health and Safety Considerations

Trans-1,2-dichloroethylene is a flammable liquid and its vapors can form explosive mixtures
with air.[7] It is harmful if inhaled or swallowed and can cause irritation to the skin, eyes, and
respiratory tract.[7][10] Symptoms of exposure can include dizziness, headache, and nausea.
[7] Appropriate personal protective equipment, including gloves, safety goggles, and respiratory
protection, should be used when handling this chemical.[11][12] It should be stored in a cool,
dry, well-ventilated area away from sources of ignition.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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